Cas no 82503-99-9 (2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid)

• Product Name: 2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid
• CAS No: 82503-99-9
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 2803642
• PubChem ID: 71407326
• Update Time: 2025-04-21

2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid
• DTXSID10827902
• 82503-99-9

• Inchi： 1S/C14H15NO2/c1-4-14(2,3)12-11(13(16)17)9-7-5-6-8-10(9)15-12/h4-8,15H,1H2,2-3H3,(H,16,17)
• InChI Key： HIHMAXPDTIAMKI-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2NC=1C(C=C)(C)C)=O

Computed Properties

• Exact Mass: 229.110278721Da
• Monoisotopic Mass: 229.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.1Ų